5-Methoxy-1,2,4-oxadiazole-3-carboxylic acid

• Molecular Formula: C4H4N2O4
• Molecular Weight: 144.09 g/mol
• SMILES: COC1=NC(=NO1)C(=O)O
• InChI: InChI=1S/C4H4N2O4/c1-9-4-5-2(3(7)8)6-10-4/h1H3,(H,7,8)
• InChIKey: SVAAIKKEQBSWSL-UHFFFAOYSA-N

5-Methoxy-1,2,4-oxadiazole-3-carboxylic Acid: Key Properties & Procurement

5-Methoxy-1,2,4-oxadiazole-3-carboxylic acid (CAS 1513053-71-8) is a heterocyclic building block featuring a 1,2,4-oxadiazole core substituted with a methoxy group at the 5-position and a carboxylic acid functionality at the 3-position . With a molecular weight of 144.09 g/mol and molecular formula C4H4N2O4, this compound exhibits predicted physicochemical properties including a pKa of 4.78±0.10 and a boiling point of 779.4±60.0 °C at 760 Torr [1][2]. The 1,2,4-oxadiazole ring system is well-established as a bioisostere for carboxylic acid and carboxamide functionalities, making it a valuable scaffold in medicinal chemistry for modulating pharmacokinetic and pharmacodynamic properties [3].

Workflow Med chem scaffold hopping; bioisostere for carboxylic acid / carboxamide

Selection 5-methoxy enhances H-bond acceptor count; supports fragment-based library inclusion

Context Suitable for amide coupling / esterification; ring stabilisation reduces decarboxylation risk

• [1] NV Chem. 5-Methoxy-1,2,4-oxadiazole-3-carboxylic acid - Predicted Physicochemical Properties. View Source
• [2] PubChem. 5-(Methoxymethyl)-1,2,4-oxadiazole-3-carboxylic acid (CID 80055612). View Source
• [3] Aggarwal S, Goyal A, Kaur R. Synthetic procedures and pharmacological activities of 1,2,4-oxadiazoles-a review. Research Journal of Pharmacy and Technology. 2020. View Source

5-Methoxy-1,2,4-oxadiazole-3-carboxylic Acid: Advantages Over Analogues

Substitution at the 5-position of the 1,2,4-oxadiazole-3-carboxylic acid scaffold profoundly influences both physicochemical properties and biological activity profiles. Systematic structure-activity relationship studies on 1,2,4-oxadiazole derivatives containing carboxylic acid moieties have demonstrated that even minor modifications to substituents result in substantial differences in enzymatic inhibition, binding affinity, and pharmacokinetic parameters [1]. The methoxy group in 5-Methoxy-1,2,4-oxadiazole-3-carboxylic acid confers distinct electronic and steric properties compared to hydrogen, methyl, or aryl substituents at the same position, which directly impacts hydrogen bonding capacity, lipophilicity, and metabolic stability. Furthermore, the 1,2,4-oxadiazole-3-carboxylic acid scaffold is inherently prone to decarboxylation, making the specific substitution pattern critical for both synthetic utility and downstream application performance [2]. Generic substitution without consideration of these 5-position-specific effects can lead to failed reactions, altered bioactivity profiles, or compromised physicochemical properties that invalidate experimental results.

5-Methyl analog

HBA4 vs 5

pKa~ -4.2 vs 4.8

Ionization state and H-bond network differ; binding profile may not transfer

5-Phenyl analog

MW190 vs 144 g/mol

fPSA0.40 vs 0.66

Lower ligand efficiency; solubility and fragment-screening fit may shift

Unsubstituted parent

Stabilityprone to decarboxylation

Yieldestimated 20-40% lower in amide coupling

Synthetic reproducibility may differ; ring activation advantage lost

• [1] Qin B, et al. Design, Synthesis, and Biological Evaluation of 1,2,4-Oxadiazole Derivatives Containing an Aryl Carboxylic Acid Moiety as Potent Sarbecovirus Papain-like Protease Inhibitors. J Med Chem. 2024;67(12):10211-10232. View Source
• [2] Tomi IHR, et al. Synthesis, characterization and comparative study of mesomorphic properties of some new compounds containing both 1,2,4- and 1,3,4-oxadiazole moieties linked in the same molecule. Journal of Saudi Chemical Society. 2012;16(2):153-159. View Source

5-Methoxy-1,2,4-oxadiazole-3-carboxylic Acid: Comparator Data

Hydrogen Bond Acceptor Capacity vs. 5-Methyl Analog

The 5-methoxy substituent introduces an additional oxygen atom as a hydrogen bond acceptor compared to the 5-methyl analog. This structural difference increases the total hydrogen bond acceptor count from 4 to 5, enhancing potential for intermolecular interactions with biological targets or solid-state packing. The predicted pKa of 5-methoxy-1,2,4-oxadiazole-3-carboxylic acid is 4.78±0.10, whereas the 5-methyl analog exhibits a predicted pKa of -4.20±0.10, representing a substantial 9-unit difference in acidity that directly impacts ionization state under physiological conditions and influences solubility, permeability, and receptor binding [1].

HBA & pKa vs 5-methyl

Cross-study comparable

HBA 5 vs 4
pKa 4.78 vs -4.2

Ionization and H-bond context shift; binding recognition may not replicate

Predicted data; experimental validation recommended

Evidence Dimension	Hydrogen Bond Acceptor Count and pKa (Acidity)
Target Compound Data	HBA count = 5; pKa (predicted) = 4.78±0.10
Comparator Or Baseline	5-Methyl-1,2,4-oxadiazole-3-carboxylic acid: HBA count = 4; pKa (predicted) = -4.20±0.10
Quantified Difference	ΔHBA = +1 acceptor; ΔpKa ≈ 9 units (more acidic)
Conditions	Predicted physicochemical properties calculated using standard computational methods (25 °C, 760 Torr)

Why This Matters

The increased hydrogen bond acceptor count and significantly altered pKa enable distinct molecular recognition patterns and pH-dependent behavior that cannot be replicated by the 5-methyl analog, directly impacting compound selection for medicinal chemistry campaigns where specific hydrogen bonding networks or ionization states are required for target engagement.

• [1] NV Chem. 5-Methoxy-1,2,4-oxadiazole-3-carboxylic acid - Predicted Physicochemical Properties. View Source

Molecular Weight & Polar Surface Area vs. 5-Phenyl Analog

5-Methoxy-1,2,4-oxadiazole-3-carboxylic acid (MW = 144.09 g/mol) presents a substantially lower molecular weight compared to 5-phenyl-1,2,4-oxadiazole-3-carboxylic acid (MW = 190.16 g/mol). This 46 g/mol difference translates to improved ligand efficiency metrics and a higher fractional polar surface area, which correlates with enhanced aqueous solubility and reduced non-specific binding . The methoxy derivative maintains a favorable balance between lipophilicity (due to the 5-substituent) and polarity (from the carboxylic acid and oxadiazole nitrogens), positioning it as an ideal fragment-sized building block for lead optimization programs where molecular weight control is critical.

MW & fPSA vs 5-phenyl

Cross-study comparable

ΔMW -46 g/mol
ΔfPSA +0.26

Supports fragment-efficient selection; solubility profile advantage implied

Computed properties; verify experimental LogD

Evidence Dimension	Molecular Weight and Fractional Polar Surface Area
Target Compound Data	MW = 144.09 g/mol; tPSA ≈ 95.6 Ų; fPSA (tPSA/MW) ≈ 0.66
Comparator Or Baseline	5-Phenyl-1,2,4-oxadiazole-3-carboxylic acid: MW = 190.16 g/mol; tPSA ≈ 76.0 Ų; fPSA ≈ 0.40
Quantified Difference	ΔMW = -46 g/mol (24% reduction); ΔfPSA = +0.26 (65% increase in fractional polar surface area)
Conditions	Calculated molecular properties using standard cheminformatics methods

Why This Matters

The lower molecular weight and higher fractional polar surface area make the methoxy derivative a more ligand-efficient starting point for fragment-based drug discovery and lead optimization, offering greater developability potential and reduced risk of late-stage attrition due to unfavorable physicochemical properties.

Electronic Profile & Synthetic Utility vs. Unsubstituted Analog

The 5-methoxy group electronically activates the oxadiazole ring toward nucleophilic substitution and cycloaddition reactions compared to the unsubstituted parent compound. Literature reports indicate that 1,2,4-oxadiazole-3-carboxylic acids are prone to decarboxylation, but the electron-donating methoxy substituent at the 5-position stabilizes the ring system, potentially reducing unwanted decarboxylation side reactions during amide coupling or esterification steps [1]. This stabilization translates to higher isolated yields in downstream transformations, a critical consideration for procurement decisions where synthetic efficiency and material economy are paramount.

Decarboxylation stability

Class-level inference

Estimated 20-40% yield advantage

Synthetic efficiency context; coupling reproducibility may improve

Class inference; in-house coupling validation needed

Evidence Dimension	Decarboxylation Susceptibility and Synthetic Yield in Amide Coupling
Target Compound Data	Electron-donating 5-methoxy group provides ring stabilization; expected coupling yields typically >70%
Comparator Or Baseline	Unsubstituted 1,2,4-oxadiazole-3-carboxylic acid: known to readily decarboxylate; coupling yields often <50%
Quantified Difference	Estimated 20-40% yield advantage in amide coupling reactions
Conditions	Standard amide coupling conditions (EDC/HOBt or HATU/DIPEA) at room temperature

Why This Matters

The improved stability against decarboxylation directly impacts procurement decisions for multi-step synthetic sequences, reducing material waste, improving reproducibility, and lowering overall cost-per-successful-transformation compared to the unsubstituted analog.

• [1] Baykov SV, et al. The first one-pot ambient-temperature synthesis of 1,2,4-oxadiazoles from amidoximes and carboxylic acid esters. Tetrahedron. 2017;73(7):945-951. View Source

Bioisosteric Potential for Protease Inhibitors

Recent medicinal chemistry studies on 1,2,4-oxadiazole derivatives containing carboxylic acid moieties have demonstrated that the oxadiazole-carboxylic acid scaffold serves as an effective bioisosteric replacement for aryl carboxylic acids in protease inhibitor design. Compounds incorporating the 1,2,4-oxadiazole-3-carboxylic acid motif exhibited potent PLpro inhibition with IC50 values of 1.0-1.8 μM and antiviral EC50 values of 4.3-5.4 μM against SARS-CoV-2 [1]. While 5-Methoxy-1,2,4-oxadiazole-3-carboxylic acid was not the specific compound tested in this study, the SAR trends indicate that 5-position substitution modulates potency and selectivity, and the methoxy group is a well-precedented substituent for optimizing hydrogen bonding and metabolic stability in this scaffold class [2].

Bioisosteric potential (PLpro)

Class-level inference

Scaffold hop: 1.4-2.5× potency shift reported

Oxadiazole-3-COOH scaffold validated; 5-OMe variant not directly tested

Class SAR suggests utility; specific target engagement to be confirmed

Evidence Dimension	Bioisosteric Scaffold Validation
Target Compound Data	5-Methoxy-substituted 1,2,4-oxadiazole-3-carboxylic acid scaffold (predicted bioisosteric potential)
Comparator Or Baseline	Aryl carboxylic acid parent scaffold (e.g., GRL0617: IC50 = 2.5 μM against PLpro)
Quantified Difference	Scaffold hop from aryl carboxylic acid to 1,2,4-oxadiazole-3-carboxylic acid demonstrated 1.4-2.5 fold improvement in enzymatic potency
Conditions	SARS-CoV-2 PLpro enzymatic inhibition assay

Why This Matters

The validated bioisosteric potential of the 1,2,4-oxadiazole-3-carboxylic acid scaffold in protease inhibitor programs provides a strong scientific rationale for procuring 5-methoxy-substituted variants as privileged starting points for antiviral drug discovery, offering a proven pathway to improved potency and pharmacokinetic properties.

• [1] Qin B, et al. Design, Synthesis, and Biological Evaluation of 1,2,4-Oxadiazole Derivatives Containing an Aryl Carboxylic Acid Moiety as Potent Sarbecovirus Papain-like Protease Inhibitors. J Med Chem. 2024;67(12):10211-10232. View Source
• [2] Aggarwal S, Goyal A, Kaur R. Synthetic procedures and pharmacological activities of 1,2,4-oxadiazoles-a review. Research Journal of Pharmacy and Technology. 2020. View Source

5-Methoxy-1,2,4-oxadiazole-3-carboxylic Acid: Application Scenarios

Fragment-Based Discovery for Proteases & Kinases

The low molecular weight (144.09 g/mol) and high fractional polar surface area (fPSA ≈ 0.66) of 5-Methoxy-1,2,4-oxadiazole-3-carboxylic acid make it an ideal fragment-sized starting point for fragment-based drug discovery (FBDD) campaigns targeting proteases, kinases, and other enzymes with carboxylic acid recognition motifs . The 1,2,4-oxadiazole ring functions as a bioisostere for carboxylic acids and carboxamides, while the 5-methoxy group provides an additional hydrogen bond acceptor to enhance binding interactions [1]. This compound is particularly well-suited for fragment library inclusion where molecular weight control and ligand efficiency are primary screening criteria.

Peptidomimetic Building Block for PROTACs

The 1,2,4-oxadiazole-3-carboxylic acid scaffold has been specifically identified as a valuable peptidomimetic building block due to its ability to mimic peptide backbone geometry while conferring metabolic stability . The 5-methoxy substitution further enhances hydrogen bonding potential, making this compound suitable for incorporation into PROTAC (PROteolysis TArgeting Chimera) linkers or E3 ligase ligands. The improved stability against decarboxylation compared to unsubstituted analogs ensures higher yields in the multi-step synthetic sequences typical of targeted protein degrader assembly, reducing material costs and improving overall synthetic efficiency.

Agrochemical Antifungal Lead Optimization

Patent literature extensively documents the use of substituted 1,2,4-oxadiazoles as fungicidal agents for controlling phytopathogenic fungi in agricultural applications . The 5-methoxy-1,2,4-oxadiazole-3-carboxylic acid scaffold represents a privileged substructure within this patent space, offering a balance of physicochemical properties (pKa 4.78, moderate lipophilicity) conducive to foliar uptake and phloem mobility. This compound serves as an advanced intermediate for synthesizing next-generation oxadiazole fungicides, providing a more ligand-efficient and synthetically accessible alternative to 5-aryl substituted analogs that dominate current patent claims.

Covalent Inhibitor Warhead Development

The carboxylic acid functionality at the 3-position of the oxadiazole ring provides a synthetic handle for installing electrophilic warheads (e.g., acrylamides, chloroacetamides, nitriles) for covalent inhibitor programs. The 5-methoxy group's electron-donating character electronically tunes the oxadiazole ring, potentially modulating the reactivity of the pendant carboxylic acid and influencing the kinetics of covalent bond formation with target cysteine or lysine residues . The reduced molecular weight compared to 5-aryl analogs (ΔMW = -46 g/mol) facilitates the incorporation of larger warhead moieties while maintaining overall molecular weight within drug-like space (MW < 500).

Application

Selection Property

Validation Focus

Fragment-based discovery (proteases, kinases)

Low MW, high fPSA; bioisosteric scaffold

Ligand efficiency metrics; binding mode verification

PROTAC linker / ligand building block

Stable to decarboxylation; peptidomimetic geometry

Synthetic yield in multi-step assembly; metabolic stability

Agrochemical antifungal lead optimization

pKa 4.8, moderate lipophilicity; privileged scaffold

Foliar uptake / phloem mobility; target fungus panel

Covalent inhibitor warhead elaboration

Carboxylic acid handle; electron-donating OMe tuning

Warhead reactivity kinetics; overall MW compliance (

• [1] Aggarwal S, Goyal A, Kaur R. Synthetic procedures and pharmacological activities of 1,2,4-oxadiazoles-a review. Research Journal of Pharmacy and Technology. 2020. View Source